Cas no 500736-17-4 (Demethoxydeacetoxypseudolaric acid B analog)
500736-17-4 structure
Product Name:Demethoxydeacetoxypseudolaric acid B analog
CAS No:500736-17-4
MF:C20H24O7
MW:376.400366783142
CID:1123987
Update Time:2025-04-20
Demethoxydeacetoxypseudolaric acid B analog Chemical and Physical Properties
Names and Identifiers
-
- demethoxydeacetoxypseudolaric acid B
- Demethoxydeacetoxy-pseudolaric acid B
- Deacetylpseudolaric acid C2
- (3R)-4aalpha-Hydroxy-3alpha-[(1E,3E)-4-carboxy-1,3-pentadienyl]-3,4,4a,5,6,9-hexahydro-3-methyl-1-oxo-1H-4alpha,9aalpha-ethanocyclohepta[c]pyran-7-carboxylic acid
- Demethoxydeacetoxypseudolaric acid B analog
-
- Inchi: 1S/C20H24O7/c1-12(15(21)22)4-3-8-18(2)14-7-10-19(17(25)27-18)9-5-13(16(23)24)6-11-20(14,19)26/h3-5,8,14,26H,6-7,9-11H2,1-2H3,(H,21,22)(H,23,24)/b8-3+,12-4+/t14-,18+,19+,20-/m0/s1
- InChI Key: QPFFEVMIQIJTGZ-XYWPTNBISA-N
- SMILES: O1C([C@]23CC=C(C(=O)O)CC[C@@]2([C@H]([C@]1(/C=C/C=C(/C(=O)O)\C)C)CC3)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 792
- Topological Polar Surface Area: 121
Experimental Properties
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.076 g/l) (25 º C),
Demethoxydeacetoxypseudolaric acid B analog Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-126318-5mg |
Demethoxydeacetoxypseudolaric acid B analog |
500736-17-4 | 5mg |
¥2020 | 2023-02-01 | ||
| MedChemExpress | HY-126318-10mg |
Demethoxydeacetoxypseudolaric acid B analog |
500736-17-4 | 10mg |
¥3430 | 2023-02-01 | ||
| A2B Chem LLC | AG28012-5mg |
deMethoxydeacetoxypseudolaric acid B |
500736-17-4 | >98%(HPLC) | 5mg |
$292.00 | 2024-04-19 | |
| A2B Chem LLC | AG28012-10mg |
deMethoxydeacetoxypseudolaric acid B |
500736-17-4 | >98%(HPLC) | 10mg |
$424.00 | 2024-04-19 | |
| A2B Chem LLC | AG28012-25mg |
deMethoxydeacetoxypseudolaric acid B |
500736-17-4 | >98%(HPLC) | 25mg |
$682.00 | 2024-04-19 |
Demethoxydeacetoxypseudolaric acid B analog Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
500736-17-4 (Demethoxydeacetoxypseudolaric acid B analog) Related Products
- 71748-64-6(Verrucarin A,7'-deoxo-2'-deoxy-4',8-dihydroxy-7'-[(1S)-1-hydroxyethyl]-, (4'R,7'R,8R)-)
- 82508-33-6(Methyl pseudolarate A)
- 82508-34-7(Methylpseudolarate B)
- 82601-41-0(Pseudolaric acid C)
- 82508-35-8(Pseudolaric acid C2)
- 82508-31-4(Pseudolaric Acid B)
- 93633-91-1(Miotoxin C)
- 82508-32-5(Pseudolaric Acid A)
- 82508-36-9(Demethoxydeacetoxypseudolaric acid B)
- 82508-37-0(Deacetylpseudolaric-acid-A)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk